3-(benzyloxy)-N-(4-isopropylphenyl)isoxazole-5-carboxamide

• IUPAC Name: 3-phenylmethoxy-N-(4-propan-2-ylphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-14(2)16-8-10-17(11-9-16)21-20(23)18-12-19(22-25-18)24-13-15-6-4-3-5-7-15/h3-12,14H,13H2,1-2H3,(H,21,23)
• InChI Key: CSZVUKSSCMKNRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=NO2)OCC3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

3-(benzyloxy)-N-(4-isopropylphenyl)isoxazole-5-carboxamide, also known as BIOC-15, is a synthetic compound that belongs to the class of isoxazole derivatives. This compound has gained significant attention in recent years due to its potential applications in scientific research. In

Scientific Research Applications

Medicinal Chemistry Applications

Compounds containing the isoxazole moiety, such as 3-(benzyloxy)-N-(4-isopropylphenyl)isoxazole-5-carboxamide, have been studied extensively for their potential in medicinal chemistry. These compounds have shown a range of biological activities, including antitumor, antiallergic, and enzyme inhibitory properties. For example, derivatives of isoxazole-containing sulfonamides exhibit potent inhibitory properties against carbonic anhydrase II and VII, highlighting their potential as drug candidates for treating conditions such as glaucoma and neuropathic pain (Altug et al., 2017). Similarly, the synthesis of antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines from related chemical structures indicates the versatility of these compounds in designing new therapeutic agents (Nohara et al., 1985).

Agricultural Chemistry Applications

In the agricultural sector, isoxazole derivatives have been recognized for their herbicidal and insecticidal activities. Research has shown that certain 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides demonstrate significant herbicidal activity against a variety of broadleaf and narrowleaf weeds, offering a new approach to pest management in agriculture (Hamper et al., 1995). Additionally, the development of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides showcases chemoselective nucleophilic chemistry that can be applied to create compounds with targeted insecticidal properties (Yu et al., 2009).

Materials Science Applications

In materials science, the electrochemical properties of isoxazole derivatives are exploited for the fabrication of redox-active and electrochromic films. This application is demonstrated through the electrochemical oxidative coupling of arylamino groups, leading to poly(amide-amine) films that exhibit both electrochromic and fluorescent properties. Such materials are of interest for developing advanced electronic and optical devices, highlighting the broad applicability of isoxazole derivatives beyond the pharmaceutical and agricultural fields (Hsiao & Wang, 2016).